N-[(E)-(4-phenylmethoxyphenyl)methylideneamino]octadecanamide
CAS No.:
Cat. No.: VC16156100
Molecular Formula: C32H48N2O2
Molecular Weight: 492.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C32H48N2O2 |
|---|---|
| Molecular Weight | 492.7 g/mol |
| IUPAC Name | N-[(E)-(4-phenylmethoxyphenyl)methylideneamino]octadecanamide |
| Standard InChI | InChI=1S/C32H48N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-32(35)34-33-27-29-23-25-31(26-24-29)36-28-30-20-17-16-18-21-30/h16-18,20-21,23-27H,2-15,19,22,28H2,1H3,(H,34,35)/b33-27+ |
| Standard InChI Key | KQYBBAZENWXTNG-MUGXBBEHSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCC(=O)N/N=C/C1=CC=C(C=C1)OCC2=CC=CC=C2 |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)NN=CC1=CC=C(C=C1)OCC2=CC=CC=C2 |
Introduction
N-[(E)-(4-phenylmethoxyphenyl)methylideneamino]octadecanamide is a complex organic compound with a specific chemical structure and potential applications in various fields. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis, and potential uses.
Potential Applications
While specific applications of N-[(E)-(4-phenylmethoxyphenyl)methylideneamino]octadecanamide are not detailed in the available literature, compounds with similar structures are often explored for their biological activities, such as antimicrobial or antioxidant properties.
Related Compounds
Compounds with similar structures, such as N-[(E)-(3-methoxy-4-phenylmethoxyphenyl)methylideneamino]-4-nitrobenzamide, have been studied for their chemical properties and potential applications . These compounds often exhibit interesting biological activities and are used in pharmaceutical research.
Data Table: Chemical Information
| Property | Value/Description |
|---|---|
| IUPAC Name | N-[(E)-(4-phenylmethoxyphenyl)methylideneamino]octadecanamide |
| CAS Registry Number | 765281-48-9 |
| Molecular Formula | CHNO (inferred) |
| Molecular Weight | Not explicitly provided |
| Synthesis | Typically involves condensation reactions |
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